Deoxynucleoside triphosphates bearing histamine, carboxylic acid, and hydroxyl residues – synthesis and biochemical characterization†
Organic & Biomolecular Chemistry Pub Date: 2013-06-06 DOI: 10.1039/C3OB40842F
Abstract
Modified nucleoside triphosphates (dAHsTP, dUPOHTP, and dCValTP) bearing imidazole, hydroxyl, and carboxylic acid residues connected to the purine and pyrimidine bases through alkyne linkers were prepared. These modified dN*TPs were excellent substrates for various DNA polymerases in primer extension reactions. Moreover, the combined use of terminal deoxynucleotidyl transferase (TdT) and the modified dNTPs led to efficient tailing reactions that rival those of natural counterparts. Finally, the triphosphates were tolerated by polymerases under PCR conditions, and the ensuing modified oligonucleotides served as templates for the regeneration of unmodified DNA. Thus, these modified dN*TPs are fully compatible with in vitro selection methods and can be used to develop artificial peptidases based on DNA.

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